Ethyl 2-[7-[3-(4-bromophenoxy)-2-hydroxypropyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylpropanoate
Ethyl 2-[7-[3-(4-bromophenoxy)-2-hydroxypropyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylpropanoate
Brand Name:
Vulcanchem
CAS No.:
331726-28-4
VCID:
VC0403445
InChI:
InChI=1S/C20H23BrN4O6S/c1-4-30-18(28)11(2)32-20-22-16-15(17(27)23-19(29)24(16)3)25(20)9-13(26)10-31-14-7-5-12(21)6-8-14/h5-8,11,13,26H,4,9-10H2,1-3H3,(H,23,27,29)
SMILES:
CCOC(=O)C(C)SC1=NC2=C(N1CC(COC3=CC=C(C=C3)Br)O)C(=O)NC(=O)N2C
Molecular Formula:
C20H23BrN4O6S
Molecular Weight:
527.4g/mol
Ethyl 2-[7-[3-(4-bromophenoxy)-2-hydroxypropyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylpropanoate
CAS No.: 331726-28-4
Main Products
VCID: VC0403445
Molecular Formula: C20H23BrN4O6S
Molecular Weight: 527.4g/mol
![Ethyl 2-[7-[3-(4-bromophenoxy)-2-hydroxypropyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylpropanoate - 331726-28-4](/images/no_structure.jpg)
| CAS No. | 331726-28-4 |
|---|---|
| Product Name | Ethyl 2-[7-[3-(4-bromophenoxy)-2-hydroxypropyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylpropanoate |
| Molecular Formula | C20H23BrN4O6S |
| Molecular Weight | 527.4g/mol |
| IUPAC Name | ethyl 2-[7-[3-(4-bromophenoxy)-2-hydroxypropyl]-3-methyl-2,6-dioxopurin-8-yl]sulfanylpropanoate |
| Standard InChI | InChI=1S/C20H23BrN4O6S/c1-4-30-18(28)11(2)32-20-22-16-15(17(27)23-19(29)24(16)3)25(20)9-13(26)10-31-14-7-5-12(21)6-8-14/h5-8,11,13,26H,4,9-10H2,1-3H3,(H,23,27,29) |
| Standard InChIKey | ZYBBJYBOYDBORJ-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(C)SC1=NC2=C(N1CC(COC3=CC=C(C=C3)Br)O)C(=O)NC(=O)N2C |
| Canonical SMILES | CCOC(=O)C(C)SC1=NC2=C(N1CC(COC3=CC=C(C=C3)Br)O)C(=O)NC(=O)N2C |
| PubChem Compound | 3109669 |
| Last Modified | Nov 11 2021 |
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